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Compound of Interest

Compound Name: Tiglic acid

Cat. No.: B131503

This technical guide provides a comprehensive overview of tiglic acid, intended for
researchers, scientists, and professionals in drug development. It covers the fundamental
physicochemical properties, synthesis methodologies, and the biological role of tiglic acid, with
a focus on its interaction with the Free Fatty Acid Receptor 2 (FFA2).

Core Properties of Tiglic Acid

Tiglic acid, systematically known as (2E)-2-methylbut-2-enoic acid, is a monocarboxylic
unsaturated organic acid.[1] Its core identifiers and physicochemical properties are summarized
below for quick reference.
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Property Value Reference(s)
CAS Number 80-59-1 [2][3]
Molecular Formula CsHsO2 [3]
Molecular Weight 100.12 g/mol [21[31[4]
White to off-white solid, often
Appearance , [51[6]
in the form of plates or rods.
Odor Sweet, warm, and spicy. [11[7]
Melting Point 61-64 °C [7]
N _ 198.5 °C at 760 mmHg; 95-96
Boiling Point [7]
°C at 12 mmHg
Sparingly soluble in cold water;
Solubility freely soluble in hot water, [5]
alcohol, and ether.
pKa ~4.97
. It is the trans isomer of angelic
Isomerism [1]

acid.

Natural Occurrence and Synthesis

Tiglic acid is found in various natural sources, including croton oil and the defensive secretions
of certain beetles.[1][8] It can also be found in Roman chamomile and geranium.[7] For
research and industrial purposes, several synthetic routes have been established.

Synthetic Workflow

A common method for synthesizing tiglic acid involves a Grignard reaction followed by
dehydration.[9] The general workflow is outlined below.
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Start: Magnesium, Tetrahydrofuran, Ethyl Bromide

Initiate reaction

Grignard Reagent Formation

Addition of keto acid

React with a-Ketobutyric Acid or Acetoacetic Acid

Formation of intermediate

Intermediate: 2-Hydroxy-2-methylbutyric acid

Acid-catalyzed dehydration

Dehydration with Concentrated Sulfuric Acid

Isolation of crude product

Purification (Extraction and Recrystallization)

Obtain pure tiglic acid

End Product: Tiglic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://en.wikipedia.org/wiki/Tiglic_acid
https://www.fishersci.com/us/en/browse/80013743/tiglic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C80591&Mask=200
https://www.selleckchem.com/products/tiglic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tiglic-acid
https://www.pharmaffiliates.com/en/80-59-1-tiglic-acid-pa2706004.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4199986.htm
https://alchetron.com/Tiglic-acid
https://www.guidechem.com/question/how-can-tiglic-acid-be-synthes-id135893.html
https://www.benchchem.com/product/b131503#tiglic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b131503#tiglic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b131503#tiglic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b131503#tiglic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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